Cas no 1344914-74-4 ((1S)-1-(4-methylcyclohexyl)ethan-1-amine)

• Product Name: (1S)-1-(4-methylcyclohexyl)ethan-1-amine
• CAS No: 1344914-74-4
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 5932709
• PubChem ID: 64712408
• Update Time: 2025-05-25

(1S)-1-(4-methylcyclohexyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-methylcyclohexyl)ethan-1-amine
• AKOS014039687
• 1344914-74-4
• EN300-1837442

• Inchi： 1S/C9H19N/c1-7-3-5-9(6-4-7)8(2)10/h7-9H,3-6,10H2,1-2H3/t7?,8-,9?/m0/s1
• InChI Key： DDIDFNUHPYJUPQ-MGURRDGZSA-N
• SMILES： N[C@@H](C)C1CCC(C)CC1

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (1S)-1-(4-methylcyclohexyl)ethan-1-amine

Introduction to (1S)-1-(4-methylcyclohexyl)ethan-1-amine and Its Applications in Modern Chemical Biology

(1S)-1-(4-methylcyclohexyl)ethan-1-amine, with the CAS number 1344914-74-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This amine derivative, characterized by its chiral center and hydrophobic alkyl group, has garnered attention for its potential applications in drug discovery and molecular recognition. The unique structural features of this compound make it a valuable scaffold for developing novel bioactive molecules.

The synthesis and characterization of (1S)-1-(4-methylcyclohexyl)ethan-1-amine involve sophisticated organic chemistry techniques, including asymmetric synthesis to achieve the desired enantiomeric purity. The presence of the (1S) configuration is crucial, as it influences the compound's interactions with biological targets. Recent advancements in catalytic asymmetric methods have enabled more efficient and scalable production of this enantiomer, facilitating its integration into drug development pipelines.

In the realm of pharmaceutical research, (1S)-1-(4-methylcyclohexyl)ethan-1-amine has been explored for its potential role as an intermediate in the synthesis of more complex molecules. Its structural motif, featuring a cyclohexyl ring substituted with a methyl group and an amine functional group, is reminiscent of natural products and bioactive peptides. This similarity suggests that derivatives of this compound may exhibit interesting pharmacological properties.

One area where (1S)-1-(4-methylcyclohexyl)ethan-1-amine has shown promise is in the development of enzyme inhibitors. The hydrophobic cyclohexyl moiety can interact favorably with hydrophobic pockets in enzyme active sites, while the amine group provides a site for hydrogen bonding or other specific interactions. Such characteristics make it a versatile building block for designing molecules that modulate enzyme activity. For instance, researchers have investigated its potential as an inhibitor of certain proteases, which are implicated in various diseases.

The chiral nature of (1S)-1-(4-methylcyclohexyl)ethan-1-amine also makes it a candidate for studying stereoselective interactions in biological systems. Enantiomers often exhibit different biological activities due to their distinct spatial arrangements. By understanding how this compound interacts with biological targets, scientists can gain insights into the mechanisms of drug action and develop more effective therapeutic strategies. Additionally, the use of computational modeling techniques has enhanced our ability to predict and rationalize these interactions.

Recent studies have also explored the use of (1S)-1-(4-methylcyclohexyl)ethan-1-amine in material science applications. Its ability to form stable complexes with other molecules makes it useful in the development of functional materials, such as polymers or nanoparticles. These materials can be tailored for specific applications, including drug delivery systems and sensors. The versatility of this compound underscores its importance across multiple scientific disciplines.

The future prospects for (1S)-1-(4-methylcyclohexyl)ethan-1-amine are promising, given its unique structural features and potential applications. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play an increasingly significant role in chemical biology and pharmaceutical development. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully realize its potential.

In conclusion, (1S)-1-(4-methylcyclohexyl)ethan-1-amine (CAS no. 1344914-74-4) is a multifaceted compound with broad applications in modern chemical biology. Its structural attributes and stereochemical properties make it a valuable tool for drug discovery, enzyme inhibition studies, and material science innovations. As our understanding of its biological interactions grows, so too will its significance in advancing therapeutic interventions and functional materials.